Cas no 141300-29-0 (4H-Pyrazolo[3,4-d][1,2,4]triazolo[1,5-a]pyrimidin-4-one,1,8-dihydro-8-(4-methoxyphenyl)-)

• Product Name: 4H-Pyrazolo[3,4-d][1,2,4]triazolo[1,5-a]pyrimidin-4-one,1,8-dihydro-8-(4-methoxyphenyl)-
• CAS No: 141300-29-0
• MF: C₁₃H₁₀N₆O₂
• MW: 282.257501125336
• CID: 142671
• PubChem ID: 377463
• Update Time: 2025-04-19

4H-Pyrazolo[3,4-d][1,2,4]triazolo[1,5-a]pyrimidin-4-one,1,8-dihydro-8-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 4H-Pyrazolo[3,4-d][1,2,4]triazolo[1,5-a]pyrimidin-4-one,1,8-dihydro-8-(4-methoxyphenyl)-
• 8-(4-Methoxyphenyl)-1,8-dihydro-4H-pyrazolo[3,4-d][1,2,4]triazolo[1,5-a]pyrimidin-4-one
• NSC658920
• DTXSID30161673
• NSC-658920
• 8-(4-methoxyphenyl)-1H-[1,2,4]triazolo[[?]]pyrazolo[[?]]pyrimidin-4-one
• CHEMBL1982786
• NCI60_020742
• 4H-Pyrazolo(3,4-d)(1,2,4)triazolo(1,5-a)pyrimidin-4-one, 1,8-dihydro-8-(4-methoxyphenyl)-
• 141300-29-0
• 1,8-Dihydro-8-(4-methoxyphenyl)-4H-pyrazolo(3,4-d)(1,2,4)triazolo(1,5-a)pyrimidin-4-one
• 8-(4-Methoxyphenyl)-1H-pyrazolo[3,4-d][1,2,4]triazolo[1,5-a]pyrimidin-4(8H)-one
• BRN 4881359

• Inchi： 1S/C13H10N6O2/c1-21-9-4-2-8(3-5-9)18-7-15-19-12(20)10-6-14-17-11(10)16-13(18)19/h2-7H,1H3,(H,14,17)
• InChI Key： XSUAKXJENOJVNQ-UHFFFAOYSA-N
• SMILES： O=C1C2C=NNC=2N=C2N1N=CN2C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 282.0867
• Monoisotopic Mass: 282.08652358g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 499
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 86.2Ų

Experimental Properties

• PSA: 86.18